Cas no 2228595-77-3 (3-1-(4-fluorophenyl)ethylazetidine)

• Product Name: 3-1-(4-fluorophenyl)ethylazetidine
• CAS No: 2228595-77-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5873557
• PubChem ID: 165862817
• Update Time: 2025-07-23

3-1-(4-fluorophenyl)ethylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-fluorophenyl)ethylazetidine
• 2228595-77-3
• 3-[1-(4-fluorophenyl)ethyl]azetidine
• EN300-1770330

• Inchi： 1S/C11H14FN/c1-8(10-6-13-7-10)9-2-4-11(12)5-3-9/h2-5,8,10,13H,6-7H2,1H3
• InChI Key： MATZAHPQTBGFOA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1CNC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-1-(4-fluorophenyl)ethylazetidine

Comprehensive Analysis of 3-1-(4-fluorophenyl)ethylazetidine (CAS No. 2228595-77-3): Properties, Applications, and Research Insights

The compound 3-1-(4-fluorophenyl)ethylazetidine (CAS No. 2228595-77-3) is a specialized azetidine derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring a fluorophenyl group, makes it a subject of growing interest in drug discovery and material science. This article delves into its properties, synthesis methods, and emerging applications while addressing common queries from researchers and industry professionals.

Chemically, 3-1-(4-fluorophenyl)ethylazetidine belongs to the class of heterocyclic compounds, specifically azetidines, which are four-membered nitrogen-containing rings. The presence of the 4-fluorophenyl moiety enhances its bioactivity and binding affinity, making it valuable for targeted drug design. Recent studies highlight its role as a pharmacophore in developing CNS-active compounds, aligning with current trends in neurodegenerative disease research.

In the context of green chemistry advancements, researchers are exploring eco-friendly synthesis routes for CAS 2228595-77-3. A 2023 study demonstrated a catalyst-free cyclization method that reduces waste generation—a response to the increasing demand for sustainable synthesis practices. This aligns with frequent search queries like "environmentally friendly azetidine synthesis" and "fluorophenyl compound applications."

The compound's structure-activity relationship (SAR) has drawn attention in medicinal chemistry forums. Its fluorine substitution pattern shows improved metabolic stability compared to non-fluorinated analogs—a hot topic in drug optimization discussions. Pharmaceutical developers frequently search for "fluorine effects on drug bioavailability," making this aspect particularly relevant.

Analytical characterization of 3-1-(4-fluorophenyl)ethylazetidine typically involves NMR spectroscopy (particularly ¹⁹F-NMR due to the fluorine atom) and mass spectrometry. Recent AI-assisted molecular modeling studies predict its potential as a GPCR modulator, connecting to trending searches about "computational drug discovery" and "machine learning in chemistry."

From a commercial perspective, CAS 2228595-77-3 is gaining traction in custom synthesis markets. Suppliers report increased requests for this compound, especially from biotech startups focusing on precision medicine. This correlates with search trends for "rare chemical building blocks" and "specialty azetidines for drug development."

Ongoing research explores its potential in PET imaging probes, leveraging the fluorine-18 isotope for medical diagnostics—a cutting-edge application frequently searched alongside terms like "molecular imaging" and "radiopharmaceuticals." However, non-radioactive forms like 2228595-77-3 remain crucial for preliminary studies.

Storage and handling recommendations for this compound emphasize anhydrous conditions due to the azetidine ring's sensitivity to moisture—a practical consideration often queried by laboratory technicians. Proper lyophilization techniques can enhance its shelf life, as noted in recent process chemistry publications.

In conclusion, 3-1-(4-fluorophenyl)ethylazetidine represents a versatile scaffold bridging multiple disciplines. Its intersection with fluorine chemistry, drug discovery, and sustainable synthesis positions it as a compound of enduring scientific value, answering numerous contemporary research questions in the chemical and life sciences.